Cas no 1609522-15-7 (2,8-diazaspiro[5.5]undecan-3-one)

• Product Name: 2,8-diazaspiro[5.5]undecan-3-one
• CAS No: 1609522-15-7
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 6387808
• PubChem ID: 75531056
• Update Time: 2025-10-30

2,8-diazaspiro[5.5]undecan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,8-diazaspiro[5.5]undecan-3-one
• SB73787
• 1609522-15-7
• EN300-6739402

• Inchi： 1S/C9H16N2O/c12-8-2-4-9(7-11-8)3-1-5-10-6-9/h10H,1-7H2,(H,11,12)
• InChI Key： UHCNRACOOIGVSF-UHFFFAOYSA-N
• SMILES： O=C1NCC2(CNCCC2)CC1

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,8-diazaspiro[5.5]undecan-3-one

Introduction to 2,8-diazaspiro[5.5]undecan-3-one (CAS No. 1609522-15-7)

2,8-diazaspiro[5.5]undecan-3-one is a fascinating heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural framework and potential biological activities. This compound, identified by the chemical abstracts service number 1609522-15-7, belongs to the spirocyclic class of molecules, which are known for their rigid and twisted structures that often contribute to enhanced binding affinity and selectivity in biological targets. The presence of two nitrogen atoms within the spirocyclic system introduces additional complexity, making it a promising candidate for further exploration in drug discovery.

The molecular structure of 2,8-diazaspiro[5.5]undecan-3-one consists of a spirocyclic core formed by the fusion of a five-membered and a five-membered nitrogen-containing ring, connected by a single carbon atom. This unique arrangement creates a rigid scaffold that can be exploited to interact with biological macromolecules in a highly specific manner. The compound’s key functional groups include an amide-like moiety at the C-3 position and two nitrogen atoms at the C-2 and C-8 positions, which are likely responsible for its interactions with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to mimic natural products and exhibit diverse biological activities. 2,8-diazaspiro[5.5]undecan-3-one has been studied for its potential pharmacological properties, particularly in the context of enzyme inhibition and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising lead for the development of novel anti-inflammatory agents.

The synthesis of 2,8-diazaspiro[5.5]undecan-3-one presents both challenges and opportunities for chemists working in medicinal chemistry. The spirocyclic core requires precise stereocontrol during synthesis to ensure the correct configuration of the nitrogen-containing rings. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have made it possible to construct complex spirocyclic structures with high efficiency and selectivity. These advancements have opened new avenues for the exploration of 2,8-diazaspiro[5.5]undecan-3-one and related analogs.

One of the most exciting aspects of 2,8-diazaspiro[5.5]undecan-3-one is its potential as a scaffold for drug design. By modifying various functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. For instance, substituting the amide-like moiety at the C-3 position with different groups could alter its solubility, bioavailability, and interaction with biological targets. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent computational studies have also highlighted the importance of understanding the three-dimensional structure of 2,8-diazaspiro[5.5]undecan-3-one in predicting its biological activity. Molecular modeling techniques have been used to simulate how this compound interacts with enzymes and receptors at an atomic level. These studies provide valuable insights into the structural features that contribute to its binding affinity and selectivity, guiding researchers in designing more effective derivatives.

The pharmaceutical industry has taken notice of 2,8-diazaspiro[5.5]undecan-3-one due to its unique structural features and potential therapeutic applications. Several companies are currently exploring this compound as a lead for developing novel drugs targeting various diseases. Early-stage clinical trials may be expected in the near future to evaluate its safety and efficacy in humans. If successful, this could pave the way for new treatments for conditions such as inflammation-related disorders.

From a chemical biology perspective, 2,8-diazaspiro[5.5]undecan-3-one offers a rich platform for studying enzyme mechanisms and receptor interactions. Its rigid spirocyclic core provides a stable framework that can be used to probe how small molecules interact with biological targets at a molecular level. Such studies not only contribute to our fundamental understanding of biological processes but also help identify new therapeutic targets for drug development.

The environmental impact of synthesizing and using 2,8-diazaspiro[5.5]undecan-3-one is another important consideration in modern drug discovery research. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce energy consumption without compromising yield or purity. Green chemistry principles are being applied to optimize synthetic methodologies for this compound, ensuring that its production is environmentally friendly.

In conclusion, 2 ,8 - diazaspiro [ 5 . 5 ] undecan - 3 - one ( CAS No . 1609522 - 15 - 7 ) is a structurally intriguing compound with significant potential in pharmaceutical research . Its unique spirocyclic framework , combined with its diverse functional groups , makes it an attractive scaffold for drug design . Ongoing studies suggest that this compound may have therapeutic applications in areas such as anti-inflammation . As research continues , we can expect further insights into its biological activities and potential clinical uses . The continued exploration of such compounds will undoubtedly contribute to advancements in medicine and improve human health outcomes .